Cas no 13449-96-2 (1H-Isoindol-1-one, 2-(2-aminoethyl)-2,3-dihydro-3-phenyl-)

• Product name: 1H-Isoindol-1-one, 2-(2-aminoethyl)-2,3-dihydro-3-phenyl-
• CAS No: 13449-96-2
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 1235650
• PubChem ID: 71354491

1H-Isoindol-1-one, 2-(2-aminoethyl)-2,3-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2-(2-aminoethyl)-2,3-dihydro-3-phenyl-
• 2-(2-aminoethyl)-3-phenyl-3H-isoindol-1-one
• 2-(2-Aminoethyl)-3-phenyl-2,3-dihydro-1H-isoindol-1-one
• DTXSID60779008
• 13449-96-2

• Inchi： InChI=1S/C16H16N2O/c17-10-11-18-15(12-6-2-1-3-7-12)13-8-4-5-9-14(13)16(18)19/h1-9,15H,10-11,17H2
• InChI Key： VQAVUIROSCIYKY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2C3=CC=CC=C3C(=O)N2CCN

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų